Cas no 26969-40-4 (Benzene, nitro-)

• Product Name: Benzene, nitro-
• CAS No: 26969-40-4
• MF: C₆H₅NO₂
• MW: 123.109401464462
• CID: 289361
• Update Time: 2024-01-27

Benzene, nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, nitro-
• Benzene,nitro-, polymers (8CI)
• Nitrobenzene homopolymer
• Poly(nitrobenzene)

• Inchi： 1S/C6H5NO2/c8-7(9)6-4-2-1-3-5-6/h1-5H
• InChI Key： LQNUZADURLCDLV-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=CC=C1

Computed Properties

• Exact Mass: 123.032028
• Monoisotopic Mass: 123.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8

Experimental Properties

• Ionization Potential: 9.92 eV
• Density: 4.3 (EPA, 1998) (Relative to Air)
• Melting Point: 5.7 deg C
• Boiling Point: 210.8°Cat760mmHg
• Flash Point: 81.4°C
• Refractive Index: Index of refraction: 1.5562 at 20 °C